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Compound of Interest

Compound Name: Brilaroxazine hydrochloride

Cat. No.: B610569

For Researchers, Scientists, and Drug Development Professionals

Introduction

Brilaroxazine, also known as RP5063, is a novel investigational atypical antipsychotic that
functions as a multimodal dopamine and serotonin modulator.[1][2] It exhibits partial agonist
activity at dopamine D2, D3, and D4 receptors, as well as serotonin 5-HT1A and 5-HT2A
receptors.[1][3] Additionally, it acts as an antagonist at serotonin 5-HT2B and 5-HT7 receptors.
[1][3] This unique pharmacological profile suggests its potential in treating neuropsychiatric
disorders such as schizophrenia and schizoaffective disorder.[2][4] Accurate and consistent
preparation of Brilaroxazine hydrochloride stock solutions is critical for obtaining reliable and
reproducible results in preclinical and clinical research.

These application notes provide detailed protocols for the preparation, storage, and handling of
Brilaroxazine hydrochloride stock solutions for both in vitro and in vivo studies.
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Property Value Source
6-(4-(4-(2,3-dichlorophenyl)-
iperazin-1-yl)-butoxy)-2H-
Chemical Name PP ) _ V) [71[8]
benzol[b][5][6]oxazin-3(4H)-one
hydrochloride
Molecular Formula C22H25CI2N303 - HCI [9]
Molecular Weight 486.82 g/mol [9]
Appearance Solid [10]
CAS Number 1708960-04-6 [5]
Solvent Concentration Observations Source
Requires sonication
100 mg/mL (222.04
DMSO for complete [3][10]
mM) : :
dissolution.
10% DMSO, 40% Clear solution.
> 2.5 mg/mL (5.55 ) o
PEG300, 5% Tween- M) Suitable for in vivo [11[3]
m
80, 45% Saline use.
Clear solution.
10% DMSO, 90% = 2.5 mg/mL (5.55 _ o
Suitable for in vivo [1][3]

Corn Ol

mM)

use.

Experimental Protocols
Materials and Reagents

» Brilaroxazine hydrochloride (powder form)

o Dimethyl sulfoxide (DMSO), cell culture grade

» Polyethylene glycol 300 (PEG300)
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e Tween-80

e Saline (0.9% NaCl), sterile

e Corn oll, sterile

 Sterile conical tubes (15 mL and 50 mL)
o Sterile serological pipettes

o Vortex mixer

e Sonicator (water bath)

e Analytical balance

o Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Protocol 1: Preparation of High-Concentration Stock
Solution for In Vitro Use

This protocol describes the preparation of a 100 mM Brilaroxazine hydrochloride stock
solution in DMSO.

Procedure:

» Weighing the Compound: Accurately weigh the desired amount of Brilaroxazine
hydrochloride powder using an analytical balance. For example, to prepare 1 mL of a 100
mM stock solution, weigh 48.68 mg of the compound.

e Solvent Addition: Add the appropriate volume of DMSO to the conical tube containing the
weighed compound.

 Dissolution: Vortex the mixture thoroughly for 1-2 minutes.

e Sonication: If the compound is not fully dissolved, place the tube in a sonicator water bath
and sonicate until the solution is clear.[3][10]
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 Sterilization (Optional): If required for your specific cell culture application, filter-sterilize the
stock solution using a 0.22 um syringe filter compatible with DMSO.

» Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes to avoid
repeated freeze-thaw cycles. Store the aliquots at -20°C for up to one month or at -80°C for
up to six months, protected from light.[1][3]

Protocol 2: Preparation of Formulation for In Vivo
(Aqueous-Based) Studies

This protocol details the preparation of a 2.5 mg/mL Brilaroxazine hydrochloride solution in a
vehicle suitable for oral gavage or injection.[1][3]

Procedure:

e Prepare a 25 mg/mL DMSO Stock: Weigh 25 mg of Brilaroxazine hydrochloride and
dissolve it in 1 mL of DMSO as described in Protocol 1.

e Vehicle Preparation: In a sterile 15 mL conical tube, prepare the final vehicle by adding the
components in the following order:

o 4.0 mL PEG300
o 0.5 mL Tween-80
o 4.5 mL Saline
» Vortex the vehicle until it is a homogenous mixture.

e Final Formulation: Add 1 mL of the 25 mg/mL Brilaroxazine hydrochloride in DMSO stock
solution to the 9 mL of the prepared vehicle. This will result in a final concentration of 2.5
mg/mL in a solution containing 10% DMSO, 40% PEG300, 5% Tween-80, and 45% Saline.

e Mix Thoroughly: Vortex the final formulation until it is a clear and homogenous solution.

e Use and Storage: This formulation should be prepared fresh before each experiment. If
short-term storage is necessary, it can be kept at 4°C for a limited time, protected from light.
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Protocol 3: Preparation of Formulation for In Vivo
(Oil-Based) Studies

This protocol outlines the preparation of a 2.5 mg/mL Brilaroxazine hydrochloride solution in
a corn oil-based vehicle.[1][3]

Procedure:

Prepare a 25 mg/mL DMSO Stock: As in Protocol 2, weigh 25 mg of Brilaroxazine
hydrochloride and dissolve it in 1 mL of DMSO.

e Final Formulation: In a sterile 15 mL conical tube, add 9 mL of sterile corn oil.

» Addition of Stock Solution: While vortexing the corn oil, slowly add the 1 mL of the 25 mg/mL
Brilaroxazine hydrochloride in DMSO stock solution.

e Mix Thoroughly: Continue to vortex until the solution is clear and homogenous.

e Use and Storage: This oil-based formulation should also be prepared fresh for optimal
results.

Mandatory Visualizations
Brilaroxazine Signaling Pathway
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Caption: Brilaroxazine's multimodal action on dopamine and serotonin receptors.

Experimental Workflow for Stock Solution Preparation
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Caption: Workflow for preparing Brilaroxazine HCI solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://synapse.patsnap.com/article/what-is-brilaroxazine-used-for
https://connect.careboxhealth.com/en-US/trial/listing/385315
https://www.clinicaltrials.gov/study/NCT05184335
https://precision.fda.gov/ginas/app/ui/substances/f8ac1955-a204-4e5b-8ae9-c63ba73421d8
https://www.abmole.com/products/brilaroxazine.html
https://www.benchchem.com/product/b610569#preparing-brilaroxazine-hydrochloride-stock-solutions
https://www.benchchem.com/product/b610569#preparing-brilaroxazine-hydrochloride-stock-solutions
https://www.benchchem.com/product/b610569#preparing-brilaroxazine-hydrochloride-stock-solutions
https://www.benchchem.com/product/b610569#preparing-brilaroxazine-hydrochloride-stock-solutions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b610569?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610569?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

